Cas no 130879-38-8 (Ethyl 2-chloro-6-cyanonicotinate)

• Product Name: Ethyl 2-chloro-6-cyanonicotinate
• CAS No: 130879-38-8
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4902259
• Update Time: 2025-06-15

Ethyl 2-chloro-6-cyanonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-cyanonicotinate
• ethyl 2-chloro-6-cyanopyridine-3-carboxylate
• EOS-61158
• ethyl2-chloro-6-cyanonicotinate
• 2-Chloro-6-cyano-nicotinic acid ethyl ester

• Inchi： 1S/C9H7ClN2O2/c1-2-14-9(13)7-4-3-6(5-11)12-8(7)10/h3-4H,2H2,1H3
• InChI Key： SBFJUTOYKJJKLV-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CC=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 2-chloro-6-cyanonicotinate

Research Brief on Ethyl 2-chloro-6-cyanonicotinate (CAS: 130879-38-8) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-chloro-6-cyanonicotinate (CAS: 130879-38-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. This compound has garnered significant attention due to its versatile reactivity, which allows for the construction of complex heterocyclic structures. Recent studies have explored its applications in medicinal chemistry, focusing on its role as a precursor for kinase inhibitors, antiviral agents, and other therapeutic molecules. This research brief synthesizes the latest findings on the synthesis, reactivity, and applications of Ethyl 2-chloro-6-cyanonicotinate, providing insights into its potential in drug discovery and development.

Recent advancements in synthetic methodologies have highlighted the efficiency of Ethyl 2-chloro-6-cyanonicotinate as a building block. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the one-pot synthesis of pyrido[2,3-d]pyrimidines, a class of compounds with notable anticancer activity. The researchers employed a palladium-catalyzed coupling reaction, achieving high yields and excellent regioselectivity. This approach not only streamlined the synthetic route but also reduced the need for hazardous reagents, aligning with the principles of green chemistry. The study underscores the compound's potential in accelerating the discovery of novel chemotherapeutic agents.

In addition to its synthetic utility, Ethyl 2-chloro-6-cyanonicotinate has been investigated for its role in modulating biological targets. A 2024 preprint on bioRxiv reported its incorporation into a series of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancers. The researchers observed that derivatives of this compound exhibited potent inhibitory activity against PI3Kα, with IC50 values in the nanomolar range. Molecular docking studies revealed that the chloro and cyano groups played a critical role in binding to the ATP pocket of the kinase, providing a structural basis for further optimization. These findings highlight the compound's relevance in targeted cancer therapy.

The agrochemical industry has also leveraged Ethyl 2-chloro-6-cyanonicotinate for the development of novel pesticides. A patent filed in 2023 by a leading agrochemical company described its use in the synthesis of neonicotinoid analogs with improved insecticidal activity and reduced environmental toxicity. The patent emphasized the compound's ability to introduce structural diversity into the neonicotinoid scaffold, enabling the discovery of next-generation pesticides with enhanced selectivity. This application aligns with the growing demand for sustainable pest control solutions, addressing concerns about the ecological impact of conventional pesticides.

Despite its promising applications, challenges remain in the large-scale production and purification of Ethyl 2-chloro-6-cyanonicotinate. A recent review in Organic Process Research & Development discussed the optimization of its synthesis from 2-chloro-6-cyanopyridine, highlighting the need for cost-effective and scalable protocols. The authors proposed a continuous-flow approach, which minimized side reactions and improved yield compared to batch processes. Such innovations are critical for meeting the increasing demand for this intermediate in both pharmaceutical and agrochemical industries.

In conclusion, Ethyl 2-chloro-6-cyanonicotinate (CAS: 130879-38-8) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility in synthetic chemistry, combined with its biological relevance, positions it as a key player in the development of therapeutic and agrochemical agents. Future research should focus on refining synthetic methods, exploring new derivatives, and elucidating their mechanisms of action. By addressing these areas, the scientific community can unlock the full potential of this compound in addressing unmet medical and agricultural needs.